Cas no 78068-85-6 (3-Chloro-4-fluorobenzotrifluoride)

• Product Name: 3-Chloro-4-fluorobenzotrifluoride
• CAS No: 78068-85-6
• MF: C₇H₃ClF₄
• MW: 198.545335054398
• MDL: MFCD00042207
• CID: 59941
• PubChem ID: 87566512
• Update Time: 2025-05-23

3-Chloro-4-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluorobenzotrifluoride
• 2-chloro-4-trifluoromethylfluorobenzene
• 2-Clor-1-fluor-4-(trifluormethyl)bezol
• 3-chloro-4-chlorobenzotrifluoride
• 3-chloro-4-fluorobenzontrifluoride
• 3-chloro-4-fluorobezotrilfuoride
• 3-Cholor-4-Fluorobenzo-Trifluori
• 3-CHOLOR-4-FLUOROBENZO-TRIFLUORIDE
• 4-Fluoro-3-chlorobenzotrifluoride
• 3-Chloro-α,α,α,4-tetrafluorotoluene
• 1-Chloro-2-fluoro-5-(trifluoromethyl)-benzene
• 3-Chloro-4-fluoro-alpha,alpha,alpha-trifluorotoluene
• 78068-85-6
• 3-chloro-4-fluoro-1-(trifluoromethyl)benzene
• 3-chloro-4-fluoro-benzo trifluoride
• 3-Chloro-alpha,alpha,alpha,4-tetrafluorotoluene
• FT-0615388
• A9846
• 3-chloro-4-fluoro benzotrifluoride
• 1-chloro-2-fluoro-5-(trifluoromethyl)benzene
• EN300-315783
• MFCD00042207
• Benzene, 2-chloro-1-fluoro-4-(trifluoromethyl)-
• AKOS005255545
• AC-4126
• 2-chloro-1-fluoro-4-(trifluoromethyl)benzene
• DTXSID1074884
• CS-W002201
• 3-chloro-4-fluoro-benzotrifluoride
• NS00009358
• AM62104
• SCHEMBL230800
• 1-Chloro-2-fluoro-5-(trifluoromethyl)-benzene; 3-Chloro-4-fluoro-alpha,alpha,alpha-trifluorotoluene
• 2-Chloro-1-fluoro-4-(trifluoromethyl)benzene; 1-Chloro-2-fluoro-5-(trifluoromethyl)benzene;3-Chloro-4-fluorobenzotrifluoride;
• SY016456
• 2-Chloro-1-fluoro-4-(trifluoromethyl)benzene, 3-Chloro-alpha,alpha,alpha,4-tetrafluorotoluene
• 3-chloro -4-fluorine three fluorine toluene
• 3-4 - three fluorine fluorine chlorine - toluene
• 3-chloro-4-fluorotrifluorotoluene

• MDL： MFCD00042207
• Inchi： 1S/C7H3ClF4/c8-5-3-4(7(10,11)12)1-2-6(5)9/h1-3H
• InChI Key： BKHVEYHSOXVAOP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)(F)F)=C1)F
• BRN： 4309386

Computed Properties

• Exact Mass: 197.98600
• Monoisotopic Mass: 197.9859404 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Molecular Weight: 198.54
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.490(lit.)
• Boiling Point: 136.8℃ at 760 mmHg
• Flash Point: 42.2℃
• Refractive Index: 1.4355
• Solubility: 可溶于氯仿、甲醇
• PSA: 0.00000
• LogP: 3.49790
• Solubility: Not determined

3-Chloro-4-fluorobenzotrifluoride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P280G,P305
  P351
  P338
• Hazardous Material transportation number：1993
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 3-Chloro-4-fluorobenzotrifluoride

3-Chloro-4-fluorobenzotrifluoride (CAS No: 78068-85-6)

3-Chloro-4-fluorobenzotrifluoride (CAS No: 78068-85-6) is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, also referred to as 3-chloro-4-fluoro-benzenetrimethylfluoride, is characterized by its unique combination of chlorine and fluorine substituents on a benzene ring, which imparts distinctive electronic and steric properties.

The structure of 3-chloro-4-fluoro-benzotrifluoride consists of a benzene ring with three fluorine atoms attached to one carbon atom, along with chlorine and fluorine substituents at the 3 and 4 positions, respectively. This arrangement creates a highly electron-deficient aromatic system, making it an attractive substrate for various electrophilic aromatic substitution reactions. Recent studies have highlighted its potential as a versatile building block in the construction of complex molecular architectures.

In terms of physical properties, 3-chloro-4-fluoro-benzotrifluoride exhibits a high melting point and excellent thermal stability, which are advantageous for its use in high-temperature applications. Its solubility in common organic solvents makes it suitable for solution-phase reactions, while its low volatility ensures safe handling under standard laboratory conditions.

The synthesis of 3-chloro-4-fluoro-benzotrifluoride typically involves multi-step processes that combine halogenation and fluorination techniques. Recent advancements in fluorination chemistry have enabled more efficient and selective routes to this compound, reducing production costs and minimizing environmental impact.

One of the most promising applications of 3-chloro-4-fluoro-benzotrifluoride is in the development of advanced materials, such as high-performance polymers and optoelectronic devices. Its electron-withdrawing properties make it an ideal candidate for enhancing the electronic characteristics of these materials. For instance, researchers have demonstrated its ability to improve the charge transport properties of organic semiconductors, paving the way for next-generation electronic devices.

In the pharmaceutical industry, 3-chloro-4-fluoro-benzotrifluoride has shown potential as a lead compound in drug discovery efforts targeting various disease states. Its unique structure allows for fine-tuning of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

Recent studies have also explored the use of 3-chloro-4-fluoro-benzotrifluoride in catalytic processes. Its ability to act as a Lewis acid has been leveraged in asymmetric catalysis, enabling the synthesis of enantioselective compounds with high efficiency. This application underscores its versatility across diverse chemical disciplines.

Furthermore, 3-chloro-4-fluoro-benzotrifluoride has been investigated for its role in environmental chemistry. Its stability under harsh conditions makes it a candidate for use in remediation technologies aimed at breaking down persistent organic pollutants (POPs). Preliminary results indicate that it could serve as an effective catalyst in such processes.

In conclusion, 3-chloro-4-fluoro-benzotrifluoride (CAS No: 78068-85-6) is a multifaceted compound with applications spanning organic synthesis, materials science, pharmaceuticals, and environmental chemistry. Its unique chemical properties and versatility make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry.